BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Overview
of Taltobulin Intermediate-12 for Research
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Taltobulin intermediate-12

Cat. No.: B15135443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Taltobulin
intermediate-12, a key component in the synthesis of the potent anti-cancer agent, Taltobulin.
This document is intended for researchers, scientists, and professionals involved in drug
development and medicinal chemistry.

Introduction to Taltobulin and its Intermediates

Taltobulin, also known as HTI-286, is a synthetic analog of the natural marine product
hemiasterlin. It is a powerful microtubule inhibitor that disrupts tubulin polymerization, leading to
mitotic arrest and apoptosis in cancer cells.[1][2] Due to its potent cytotoxic activity, Taltobulin is
a significant compound in the development of Antibody-Drug Conjugates (ADCs), where it can
be used as a cytotoxic payload.[1] The synthesis of Taltobulin is a multi-step process involving
several key chemical intermediates. Taltobulin intermediate-12 is one such precursor
available for research purposes.

Commercial Availability of Taltobulin Intermediate-
12

Taltobulin intermediate-12 is commercially available for research use. The following table
summarizes the known supplier and product information.
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Supplier Product Name Catalog Number Availability
MedChemExpress Taltobulin

) ) HY-46006 In Stock
(MCE) intermediate-12

Researchers interested in procuring this intermediate should contact the supplier directly for
detailed specifications, pricing, and availability in their region. It is important to note that this
product is intended for research use only.

Physicochemical Data for Taltobulin Intermediate-12

A detailed public datasheet with the specific chemical structure, CAS number, molecular
weight, and other physicochemical properties for Taltobulin intermediate-12 is not readily
available from the supplier's website or in published scientific literature. Researchers are
advised to request a certificate of analysis (CoA) from the vendor upon purchase for definitive
structural and purity information.

The Role of Intermediates in Taltobulin Synthesis

The total synthesis of Taltobulin is a complex process that has been approached through
various synthetic routes. One notable strategy involves a convergent multi-component
approach, such as the Ugi four-component reaction (Ugi-4CR), which allows for the efficient
assembly of the core structure. While a detailed, step-by-step synthesis explicitly labeling
“intermediate-12" is not publicly available, the generalized workflow highlights the importance
of sequential precursor molecules.

The following diagram illustrates a generalized synthetic workflow for Taltobulin, emphasizing
the progression through key intermediates.
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A generalized workflow for the synthesis of Taltobulin.
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Experimental Protocols and Biological Context

Currently, there are no publicly available, detailed experimental protocols that specifically utilize
Taltobulin intermediate-12. Researchers using this intermediate would likely be following
proprietary synthetic routes or developing novel synthetic pathways towards Taltobulin or its
analogs.

The end-product, Taltobulin, has been the subject of numerous studies. It has been shown to
inhibit the growth of a wide range of tumor cell lines with an average IC50 in the low nanomolar
range.[2] For instance, in preclinical studies, Taltobulin has demonstrated significant inhibition
of tumor growth in various xenograft models.[2]

The mechanism of action of Taltobulin involves its binding to tubulin, which prevents the
polymerization of microtubules. This disruption of the cellular cytoskeleton is critical during cell
division, leading to an arrest of the cell cycle in the G2/M phase and subsequent apoptosis.

The following diagram illustrates the signaling pathway affected by Taltobulin.
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The mechanism of action of Taltobulin on microtubule dynamics.

Conclusion

Taltobulin intermediate-12 is a commercially available precursor for the synthesis of the
potent anti-cancer agent Taltobulin. While detailed public information on the specific structure
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and experimental protocols for this intermediate is limited, its availability provides a valuable
resource for researchers in medicinal chemistry and oncology drug development. Investigators
are encouraged to contact the supplier for detailed technical specifications. The broader
context of Taltobulin's synthesis and its well-documented biological activity underscore the
potential utility of its intermediates in advancing cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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